Cas no 688-84-6 (2-Ethylhexyl methacrylate)

• Product Name: 2-Ethylhexyl methacrylate
• CAS No: 688-84-6
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• MDL: MFCD00009494
• CID: 39544
• PubChem ID: 24857488
• Update Time: 2025-04-18

2-Ethylhexyl methacrylate Chemical and Physical Properties

Names and Identifiers

• 2-Ethylhexyl methacrylate
• 2-Ethylhexyl Methacrylate (stabilized with MEHQ)
• 2-EHMA
• 2-ethvlhexvlmethacrvlate
• 2-ETHYL HEXY METHACRYLATE
• 2-Ethylhexyl methacryate
• 2-ethylhexyl methylmethacrylate
• 2-Ethylhexylmethacrylat
• 2-methyl-2-propenoic acid,2-ethylhexyl ester
• ETHYL-2-HEXYLMETHACRYLATE
• ETHYLHEXYLMETHACRYLATE
• OCTYL METHACRYLATE
• Methacrylic Acid 2-Ethylhexyl Ester (stabilized with MEHQ)
• Methacrylic Acid Octyl Ester (stabilized with MEHQ)
• Octyl Methacrylate (stabilized with MEHQ)
• 2-Methyl-2-propenoic acid 2-ethylhexyl ester
• Methacrylic acid 2-ethylhexyl ester
• 2-Ethyl-1-hexyl methacrylate
• 2-Propenoic acid, 2-methyl-, 2-ethylhexyl ester
• Methacrylic acid, 2-ethylhexyl ester
• Methacrylate, 2-ethylisohexy
• 2-ethylhexyl 2-methylprop-2-enoate
• WDQMWEYDKDCEHT-UHFFFAOYSA-N
• DSSTox_CID_7293
• DSSTox_RID_78391
• DSSTox_GSID_27293
• WLN: 4Y2&1OVYU1
• 2-Ethylhexyl

• MDL： MFCD00009494
• Inchi： 1S/C12H22O2/c1-5-7-8-11(6-2)9-14-12(13)10(3)4/h11H,3,5-9H2,1-2,4H3
• InChI Key： WDQMWEYDKDCEHT-UHFFFAOYSA-N
• SMILES： CCCCC(COC(C(=C)C)=O)CC
• BRN： 1769420

Computed Properties

• Exact Mass: 198.16200
• Monoisotopic Mass: 198.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.885 g/mL at 25 °C(lit.)
• Melting Point: -50 ºC
• Boiling Point: 88°C/3.5mmHg(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Refractive Index: n20/D 1.438(lit.)
• Solubility: <0.1g/l
• Water Partition Coefficient: <0.1 g/L
• Stability/Shelf Life: Stable, but may polymerize upon exposure to light. Heat sensitive. Incompatible with strong acids, strong oxidizing agents, strong bases.
• PSA: 26.30000
• LogP: 3.32210
• Solubility: Insoluble in water
• FEMA: 2440

2-Ethylhexyl methacrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：1
• Hazard Category Code： 36/37/38-43-52/53
• Safety Instruction： S26-S37/39-S24
• FLUKA BRAND F CODES：19
• RTECS：OZ4630000
• Hazardous Material Identification：
• Safety Term：S24;S26;S37/39
• TSCA：Yes
• Explosive Limit：0.6%(V)
• Risk Phrases：R36/37/38; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Material Chemicals High Polymer Materials